[(3,5-Dichlorophenyl)methyl](3-methylbutyl)amine

• Molecular Formula: C12H17Cl2N
• Molecular Weight: 246.17 g/mol
• IUPAC Name: N-[(3,5-dichlorophenyl)methyl]-3-methylbutan-1-amine
• InChI: InChI=1S/C12H17Cl2N/c1-9(2)3-4-15-8-10-5-11(13)7-12(14)6-10/h5-7,9,15H,3-4,8H2,1-2H3
• InChI Key: OQTPCFWSBRAFGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNCC1=CC(=CC(=C1)Cl)Cl

Description

(3,5-Dichlorophenyl)methylamine is an organic compound with the molecular formula C₁₂H₁₇Cl₂N and a molecular weight of 246.18 g/mol . This compound is characterized by the presence of a dichlorophenyl group attached to a methylbutylamine moiety. It is primarily used in research and industrial applications.

Preparation Methods

The synthesis of (3,5-Dichlorophenyl)methylamine typically involves the reaction of 3,5-dichlorobenzyl chloride with 3-methylbutylamine under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction . The product is then purified using standard techniques such as recrystallization or column chromatography.

Chemical Reactions Analysis

(3,5-Dichlorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to produce amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the benzylic position, where the chlorine atoms can be replaced by other nucleophiles like hydroxide, alkoxide, or amine groups.

Scientific Research Applications

(3,5-Dichlorophenyl)methylamine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of (3,5-Dichlorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in microbial growth, thereby exhibiting antimicrobial properties .

Comparison with Similar Compounds

(3,5-Dichlorophenyl)methylamine can be compared with similar compounds such as (3,4-dichlorophenyl)methylamine. Both compounds have similar structures but differ in the position of the chlorine atoms on the phenyl ring. This difference can lead to variations in their chemical reactivity and biological activity .

Similar Compounds

• (3,4-Dichlorophenyl)methylamine
• (3,5-Dichlorophenyl)methylamine
• (3,5-Dichlorophenyl)methylamine